Cas no 2137853-12-2 (1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester
• CAS No: 2137853-12-2
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5299820
• Update Time: 2025-06-14

1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester

• Inchi： 1S/C12H19N3O3/c1-3-17-7-9-10(12(16)18-4-2)14-15(11(9)13)8-5-6-8/h8H,3-7,13H2,1-2H3
• InChI Key： SNCQUNBZLQILIZ-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(N)=C(COCC)C(C(OCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester

Comprehensive Overview of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester (CAS No. 2137853-12-2)

The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester (CAS No. 2137853-12-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core, cyclopropyl group, and ethoxymethyl side chain, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for pyrazole derivatives has surged, driven by their role in developing novel therapeutics. The 5-amino substitution on the pyrazole ring enhances its reactivity, enabling further functionalization for tailored applications. The ethyl ester moiety improves solubility, making it suitable for formulation studies. This compound’s CAS No. 2137853-12-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the key trends in organic synthesis is the exploration of cyclopropyl-containing compounds, which are known for their metabolic stability and bioavailability. The presence of a cyclopropyl group in this molecule aligns with current research priorities, as it may contribute to improved pharmacokinetic properties. Additionally, the ethoxymethyl side chain offers opportunities for structural diversification, a hot topic in fragment-based drug design.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester has been optimized to meet these demands, with recent publications highlighting efficient catalytic methods. Environmental sustainability is another focal point, and greener synthetic routes for such intermediates are gaining traction among manufacturers.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards, a recurring concern for researchers and quality control professionals. The compound’s stability under various conditions is also a subject of ongoing study, addressing common queries about storage and handling.

In summary, 1H-Pyrazole-3-carboxylic acid, 5-amino-1-cyclopropyl-4-(ethoxymethyl)-, ethyl ester (CAS No. 2137853-12-2) represents a promising candidate for interdisciplinary research. Its structural complexity and functional adaptability position it at the forefront of innovation in life sciences and material chemistry. As interest in heterocyclic compounds continues to rise, this molecule is poised to play a pivotal role in future scientific breakthroughs.